Cas no 1806511-45-4 (2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one)
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one
-
- Inchi: 1S/C11H12BrClO/c1-3-8-4-5-10(13)9(6-8)11(14)7(2)12/h4-7H,3H2,1-2H3
- InChI Key: IIRPIEWDHCPZDQ-UHFFFAOYSA-N
- SMILES: BrC(C)C(C1=C(C=CC(=C1)CC)Cl)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 208
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013024297-250mg |
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one |
1806511-45-4 | 97% | 250mg |
484.80 USD | 2021-06-24 | |
| Alichem | A013024297-500mg |
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one |
1806511-45-4 | 97% | 500mg |
831.30 USD | 2021-06-24 | |
| Alichem | A013024297-1g |
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one |
1806511-45-4 | 97% | 1g |
1,519.80 USD | 2021-06-24 |
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one
Professional Introduction to 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one (CAS No. 1806511-45-4)
2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one is a significant compound in the realm of organic synthesis and pharmaceutical research, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1806511-45-4, has garnered attention due to its potential applications in the development of novel therapeutic agents and advanced material sciences. The molecular structure of this compound comprises a brominated propanone moiety linked to a chloro-substituted ethylphenyl group, which contributes to its distinct reactivity and utility in synthetic chemistry.
The synthesis of 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one involves a series of carefully orchestrated chemical reactions that highlight the compound's versatility. The presence of both bromine and chlorine atoms in its structure makes it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex organic molecules. These reactions are widely employed in the pharmaceutical industry for the development of drugs targeting various diseases.
In recent years, the compound has been explored for its role in medicinal chemistry, particularly in the design of small-molecule inhibitors. The combination of bromine and chlorine substituents provides a rich platform for further functionalization, enabling chemists to tailor the molecule's properties for specific biological activities. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in treating cancers and inflammatory diseases.
The structural features of 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one also make it a candidate for material science applications. Its ability to undergo polymerization or act as a monomer in certain reactions suggests potential uses in the development of advanced polymers with tailored mechanical and thermal properties. Such materials could find applications in industries ranging from aerospace to electronics, where high-performance polymers are essential.
Recent research has delved into the spectroscopic and crystallographic properties of this compound, providing deeper insights into its molecular interactions. Advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have been instrumental in elucidating its structure and understanding how it behaves under different conditions. These studies not only enhance our fundamental knowledge but also guide the design of more efficient synthetic routes.
The pharmacological potential of 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one has been further explored through computational modeling and high-throughput screening assays. These approaches have identified promising scaffolds for drug discovery, leading to several preclinical studies evaluating the compound's efficacy and safety profiles. The results from these studies indicate that derivatives of this molecule may offer significant therapeutic benefits, particularly in areas where targeted inhibition is required.
The industrial synthesis of this compound has also seen advancements, with processes being optimized for scalability and cost-efficiency. Continuous flow chemistry techniques have been particularly beneficial in improving yield and purity while reducing waste generation. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.
The future prospects for 2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one are promising, with ongoing research focusing on expanding its applications across multiple domains. As our understanding of molecular interactions deepens, new opportunities for utilization in drug development, material science, and beyond will continue to emerge. Collaborative efforts between academia and industry are essential to translate these findings into tangible advancements that benefit society.
1806511-45-4 (2-Bromo-1-(2-chloro-5-ethylphenyl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)